molecular formula C12H25NO4 B14521412 1-(1-Ethoxyethoxy)propan-2-yl butylcarbamate CAS No. 62788-94-7

1-(1-Ethoxyethoxy)propan-2-yl butylcarbamate

Cat. No.: B14521412
CAS No.: 62788-94-7
M. Wt: 247.33 g/mol
InChI Key: WBFKLOVCONLNDG-UHFFFAOYSA-N
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Description

1-(1-Ethoxyethoxy)propan-2-yl butylcarbamate is a chemical compound with the molecular formula C12H25NO4. It is characterized by the presence of an ethoxyethoxy group attached to a propan-2-yl butylcarbamate structure.

Preparation Methods

The synthesis of 1-(1-Ethoxyethoxy)propan-2-yl butylcarbamate involves several steps. One common method includes the reaction of 1-(1-Ethoxyethoxy)propan-2-ol with butyl isocyanate under controlled conditions. The reaction typically requires a catalyst and is carried out at a specific temperature to ensure the desired product is obtained. Industrial production methods may involve large-scale reactors and continuous flow processes to achieve higher yields and purity .

Chemical Reactions Analysis

1-(1-Ethoxyethoxy)propan-2-yl butylcarbamate undergoes various chemical reactions, including:

Scientific Research Applications

1-(1-Ethoxyethoxy)propan-2-yl butylcarbamate has several scientific research applications:

    Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

    Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

    Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug precursor.

    Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(1-Ethoxyethoxy)propan-2-yl butylcarbamate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but it is believed to influence cellular processes through its carbamate moiety .

Comparison with Similar Compounds

Properties

CAS No.

62788-94-7

Molecular Formula

C12H25NO4

Molecular Weight

247.33 g/mol

IUPAC Name

1-(1-ethoxyethoxy)propan-2-yl N-butylcarbamate

InChI

InChI=1S/C12H25NO4/c1-5-7-8-13-12(14)17-10(3)9-16-11(4)15-6-2/h10-11H,5-9H2,1-4H3,(H,13,14)

InChI Key

WBFKLOVCONLNDG-UHFFFAOYSA-N

Canonical SMILES

CCCCNC(=O)OC(C)COC(C)OCC

Origin of Product

United States

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